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Compound of Interest

Compound Name: Carbic anhydride

Cat. No.: B151864 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of carbic anhydride (endo,cis-

5-Norbornene-2,3-dicarboxylic anhydride) in polymer synthesis, with a focus on its application

in the development of advanced materials for drug delivery and other biomedical applications.

This document includes synthetic protocols, quantitative data, and visual representations of

reaction pathways.

Introduction to Carbic Anhydride in Polymer
Science
Carbic anhydride is a cyclic dicarboxylic anhydride containing a strained norbornene ring

system. This strained structure makes it a reactive monomer for various polymerization

reactions, particularly ring-opening copolymerization (ROCOP). The resulting polyesters

possess unique properties, including biodegradability and functionality, making them attractive

for biomedical applications. The norbornene moiety also provides a site for post-polymerization

modification, allowing for the introduction of various functionalities. Polyanhydrides, in general,

are a class of biodegradable polymers known for their surface-eroding properties, which is

highly desirable for controlled drug delivery systems.[1][2][3]
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The primary application of polymers derived from carbic anhydride and other anhydrides is in

the field of controlled drug delivery.[1][2][3] The hydrolytically labile anhydride bond in the

polymer backbone allows for predictable degradation and drug release.[1][2]

Drug Delivery Vehicles: Polyanhydrides can be formulated into various drug delivery systems

such as solid implants, injectable formulations, microspheres, and nanoparticles for the

sustained release of small molecule drugs, vaccines, and peptides.[1][2]

Biocompatible Materials: The degradation products of polyanhydrides are generally non-toxic

and are easily eliminated from the body, making them highly biocompatible.[1][2]

Coatings and Adhesives: Carboxylic acid anhydride functional polymers are also utilized in

coatings and adhesives due to their reactivity, durability, and ability to enhance adhesion and

cross-linking.[4]

Polymer Synthesis Methodologies
Several methods are employed for the synthesis of polyanhydrides, each with its advantages

and limitations.

Melt Polycondensation: This is a common method for synthesizing polyanhydrides from

dicarboxylic acid monomers, often using acetic anhydride as a dehydrating agent.[1][2] The

process involves heating the monomers above their melting point under a vacuum.

Solution Polycondensation: This method is carried out in a solvent at lower temperatures

compared to melt polycondensation. However, it typically results in polymers with lower

molecular weights.[5]

Ring-Opening Copolymerization (ROCOP): This is a versatile method for producing

polyesters with well-defined structures and molecular weights. It involves the reaction of

cyclic anhydrides, like carbic anhydride, with epoxides in the presence of a catalyst.[6][7][8]

Experimental Protocols
Protocol 1: Synthesis of Poly(ester-anhydride) via Ring-
Opening Copolymerization (ROCOP) of Carbic
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Anhydride and an Epoxide
This protocol describes a general procedure for the synthesis of a polyester from carbic
anhydride and a generic epoxide using a metal-based catalyst.

Materials:

Carbic anhydride (endo,cis-5-Norbornene-2,3-dicarboxylic anhydride)

Epoxide monomer (e.g., propylene oxide, cyclohexene oxide)

Catalyst (e.g., (salen)CrCl, zinc-cobalt(III) double-metal cyanide complex)[8][9]

Co-catalyst (if required, e.g., bis(triphenylphosphine)iminium chloride - PPNCl)

Anhydrous toluene (or other suitable solvent)

Methanol

Dichloromethane

Procedure:

Purification of Reagents: Ensure all reagents and solvents are rigorously purified and dried

to prevent premature chain termination. Epoxides and solvents should be distilled, and

carbic anhydride can be recrystallized or sublimed.[8]

Reaction Setup: In a glovebox, add carbic anhydride, the catalyst, and co-catalyst (if used)

to a dried Schlenk flask equipped with a magnetic stir bar.

Solvent and Monomer Addition: Add anhydrous toluene to dissolve the solids. Then, add the

purified epoxide monomer to the flask via syringe.

Polymerization: Seal the flask and place it in a preheated oil bath at the desired reaction

temperature (e.g., 45-100 °C).[8] Monitor the reaction progress by taking aliquots and

analyzing them using ¹H NMR spectroscopy.
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Polymer Isolation: Once the desired conversion is reached, cool the reaction mixture to room

temperature. Precipitate the polymer by slowly adding the reaction solution to a beaker of

cold methanol with vigorous stirring.

Purification: Collect the precipitated polymer by filtration, wash it with fresh methanol, and

dry it under vacuum at room temperature until a constant weight is achieved.

Characterization: Characterize the resulting polymer for its molecular weight (Mn),

polydispersity index (PDI) using gel permeation chromatography (GPC), and structure using

¹H and ¹³C NMR spectroscopy and FT-IR spectroscopy.

Logical Workflow for ROCOP Synthesis
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Caption: Workflow for the synthesis of polyesters via ROCOP.

Quantitative Data
The properties of polymers derived from anhydrides can be tailored by adjusting the monomers

and reaction conditions. The following table summarizes representative data for anhydride-

based polymers.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b151864?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Polymer
System

Synthesis
Method

Molecular
Weight (Mn,
kDa)

Polydispers
ity Index
(PDI)

Decomposit
ion Temp.
(°C)

Reference

Poly(propylen

e maleate)
ROCOP up to 82.8 - up to 311.5 [9]

Poly(sebacic

anhydride)

Melt

Condensation
- - - [1][2]

Poly(caprolac

tone) (from ε-

CL ROP)

ROP 6 - 45 - - [10]

Polyesters

from

epoxides and

maleic

anhydride

ROCOP up to 152.0 - - [9]

Signaling Pathways and Logical Relationships
The synthesis of polyesters from carbic anhydride and epoxides via ring-opening

copolymerization (ROCOP) proceeds through a well-defined catalytic cycle. The following

diagram illustrates a simplified mechanism.

Simplified Catalytic Cycle for ROCOP
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Caption: Simplified catalytic cycle for ROCOP of an epoxide and carbic anhydride.

Post-Polymerization Modification
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The unsaturation in the norbornene ring of carbic anhydride-derived polymers provides a

handle for post-polymerization modification. This allows for the introduction of various

functional groups to tailor the polymer's properties for specific applications. For example, thiol-

ene click chemistry can be used to attach targeting ligands or other bioactive molecules.[6]

Post-Polymerization Modification Pathway

Thiol-Ene Click Reaction

Carbic Anhydride
Copolymer

Reaction Mixture

Thiol-containing
molecule (R-SH)

Photoinitiator
+ UV light

Functionalized Polymer

Click to download full resolution via product page

Caption: Thiol-ene modification of a carbic anhydride-based polymer.

Conclusion
Carbic anhydride is a valuable monomer for the synthesis of functional and biodegradable

polymers with significant potential in biomedical applications, particularly for controlled drug

delivery. The ability to tailor the polymer properties through copolymerization and post-

polymerization modification makes it a versatile building block for the design of advanced

materials. The protocols and data presented here provide a foundation for researchers to

explore the use of carbic anhydride in their own polymer synthesis endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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